Cas no 1783470-03-0 (1-methyl-5-(1H-pyrrol-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product name: 1-methyl-5-(1H-pyrrol-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1783470-03-0
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 5896339
• PubChem ID: 136308741

1-methyl-5-(1H-pyrrol-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(1H-pyrrol-2-yl)-1H-pyrazole-4-carboxylic acid
• 1783470-03-0
• EN300-1835259

• Inchi： 1S/C9H9N3O2/c1-12-8(7-3-2-4-10-7)6(5-11-12)9(13)14/h2-5,10H,1H3,(H,13,14)
• InChI Key： QAHGAWDZYBASIV-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C1=CC=CN1)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70.9Ų

Additional information on 1-methyl-5-(1H-pyrrol-2-yl)-1H-pyrazole-4-carboxylic acid

Comprehensive Guide to 1-methyl-5-(1H-pyrrol-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 1783470-03-0)

1-methyl-5-(1H-pyrrol-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 1783470-03-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of pyrazole-carboxylic acid derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both pyrrole and pyrazole rings in its structure makes it a valuable scaffold for designing novel bioactive molecules.

The chemical formula of 1-methyl-5-(1H-pyrrol-2-yl)-1H-pyrazole-4-carboxylic acid is C₉H₉N₃O₂, with a molecular weight of 191.19 g/mol. Its CAS number 1783470-03-0 is a unique identifier used in chemical databases to ensure accurate referencing. Researchers often search for this compound using keywords like "pyrazole-pyrrole hybrid", "heterocyclic carboxylic acid", or "1-methyl-5-(1H-pyrrol-2-yl)-1H-pyrazole-4-carboxylic acid synthesis", reflecting its relevance in synthetic chemistry.

One of the most intriguing aspects of 1-methyl-5-(1H-pyrrol-2-yl)-1H-pyrazole-4-carboxylic acid is its potential role in medicinal chemistry. Recent studies have explored its derivatives as inhibitors of specific enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. The compound's ability to interact with biological targets is attributed to its hydrogen-bonding capacity and aromatic stacking properties, which are critical for molecular recognition.

In addition to pharmaceutical applications, 1-methyl-5-(1H-pyrrol-2-yl)-1H-pyrazole-4-carboxylic acid is also investigated for its use in agrochemical formulations. Its structural motifs are found in certain herbicides and fungicides, highlighting its versatility. The demand for eco-friendly agrochemicals has further driven research into this compound, as scientists seek sustainable alternatives to traditional pesticides.

The synthesis of 1-methyl-5-(1H-pyrrol-2-yl)-1H-pyrazole-4-carboxylic acid typically involves multi-step reactions, including cyclization and functional group transformations. Researchers often optimize these processes to improve yield and purity, addressing common challenges such as regioselectivity and side product formation. Recent advancements in green chemistry have also influenced its production, with a focus on reducing hazardous waste.

From a commercial perspective, 1-methyl-5-(1H-pyrrol-2-yl)-1H-pyrazole-4-carboxylic acid is available through specialized chemical suppliers, often listed under its CAS number 1783470-03-0. Pricing and availability may vary depending on purity and scale, with bulk quantities being of interest to industrial researchers. The compound's market is closely tied to trends in drug discovery and crop protection, making it a dynamic area of interest.

For those working with 1-methyl-5-(1H-pyrrol-2-yl)-1H-pyrazole-4-carboxylic acid, proper handling and storage are essential. While it is not classified as a hazardous material, standard laboratory precautions should be followed to ensure safety. Researchers frequently search for "1-methyl-5-(1H-pyrrol-2-yl)-1H-pyrazole-4-carboxylic acid safety data sheet" to access detailed guidelines.

In summary, 1-methyl-5-(1H-pyrrol-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 1783470-03-0) is a promising compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and functional groups make it a valuable building block for innovative research. As scientific interest grows, this compound is likely to play an increasingly important role in addressing global challenges in health and agriculture.